Cas no 942196-01-2 (5,8-Difluorochroman-4-one)

5,8-Difluorochroman-4-one structure

Product Name:5,8-Difluorochroman-4-one

CAS No:942196-01-2

MF:C₉H₆F₂O₂

MW:184.139549732208

MDL:MFCD11518475

CID:1985227

PubChem ID:63268732

Update Time:2024-10-25

5,8-Difluorochroman-4-one Chemical and Physical Properties

Names and Identifiers

- 5,8-Difluoro-2,3-dihydro-4H-chromen-4-one
- AR-1B7740
- NCIOpen2_006360
- KST-1B1014
- 1,4-difluoro-7-nitro-9h-fluoren-9-one
- NSC98104
- 5,8-di-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride
- AC1L69ZL
- CTK4D5889
- AC1Q1ZPY
- 5,8-Difluor-2-nitro-fluoren-9-on
- 5,8-Difluorochroman-4-one
- 5,8-difluoro-3,4-dihydro-2H-1-benzopyran-4-one
- AMOT0879
- NE25306
- 5,8-difluoro-2,3-dihydrochromen-4-one
- AK172703
- 4H-1-Benzopyran-4-one, 5,8-difluoro-2,3-dihydro-
- 5,8-Difluoro-2,3-dihydro-4H-1-benzopyran-4-one (ACI)
- EN300-133886
- Z1117890649
- 5,8-DIFLUORO-2,3-DIHYDRO-1-BENZOPYRAN-4-ONE
- 942196-01-2
- DS-8138
- CS-0101628
- I11400
- DB-295889
- MFCD11518475
- SCHEMBL3267365
- CHEMBL4591425
- AKOS012572235
- MDL： MFCD11518475
- Inchi： 1S/C9H6F2O2/c10-5-1-2-6(11)9-8(5)7(12)3-4-13-9/h1-2H,3-4H2
- InChI Key： MFNOPUXJWQFHSE-UHFFFAOYSA-N
- SMILES： O=C1CCOC2C1=C(C=CC=2F)F

Computed Properties

Exact Mass: 184.03358575g/mol
Monoisotopic Mass: 184.03358575g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3
XLogP3: 1.6

5,8-Difluorochroman-4-one Pricemore >>

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Chemenu	CM255909-1g	5,8-Difluorochroman-4-one	942196-01-2	95%	1g	$463	2021-06-17
Alichem	A449042391-250mg	5,8-Difluorochroman-4-one	942196-01-2	95%	250mg	$213.84	2023-08-31
Alichem	A449042391-1g	5,8-Difluorochroman-4-one	942196-01-2	95%	1g	$504.90	2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WY330-100mg	5,8-Difluorochroman-4-one	942196-01-2	97%	100mg	810CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WY330-250mg	5,8-Difluorochroman-4-one	942196-01-2	97%	250mg	1777CNY	2021-05-08
TRC	D420740-10mg	5,8-Difluorochroman-4-one	942196-01-2		10mg	$ 50.00	2022-06-05
TRC	D420740-50mg	5,8-Difluorochroman-4-one	942196-01-2		50mg	$ 160.00	2022-06-05
TRC	D420740-100mg	5,8-Difluorochroman-4-one	942196-01-2		100mg	$ 250.00	2022-06-05
Apollo Scientific	PC908206-100mg	5,8-Difluorochroman-4-one	942196-01-2	97%	100mg	£25.00	2024-05-24
Apollo Scientific	PC908206-250mg	5,8-Difluorochroman-4-one	942196-01-2	97%	250mg	£58.00	2024-05-24

5,8-Difluorochroman-4-one Production Method

Production Method 1

942485-40-7

942196-01-2

Reaction Conditions

1.1 2 h, 100 °C; 100 °C → rt

Reference

: Chromane substituted benzimidazole derivatives with acid pump antagonistic activity

, United States, , ,

Production Method 2

2713-31-7

590-92-1

942196-01-2

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; reflux; reflux → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2
1.3 Reagents: Oxalyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ; 2 h, 0 °C
1.4 Reagents: Aluminum chloride ; 16 h, rt
1.5 Reagents: Water ; cooled

Reference

: 8-Substituted 2-(benzimidazolyl)purine derivatives as immunosuppressants and their preparation, pharmaceutical compositions and use in the treatment of immune diseases

, World Intellectual Property Organization, , ,

Production Method 3

942196-01-2

Reaction Conditions

Reference

: Preparation of benzenesulfonyl-chromane, thiochromane, tetrahydronaphthalene and related gamma secretase inhibitors

, World Intellectual Property Organization, , ,

5,8-Difluorochroman-4-one Raw materials

5,8-Difluorochroman-4-one Preparation Products

5,8-Difluorochroman-4-one (942196-01-2)

5,8-Difluorochroman-4-one Suppliers

Amadis Chemical Company Limited

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(CAS:942196-01-2)5,8-Difluorochroman-4-one

Order Number:A859509

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:18

Price ($):228.0

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Amadis Chemical Company Limited

(CAS:942196-01-2)5,8-Difluorochroman-4-one

Purity:99%

Quantity:1g

Price ($):228.0